Cas no 110925-86-5 (D-Fructose,3-deoxy-3-fluoro-)

D-Fructose,3-deoxy-3-fluoro- structure
D-Fructose,3-deoxy-3-fluoro- structure
Product Name:D-Fructose,3-deoxy-3-fluoro-
CAS No:110925-86-5
MF:C6H11FO5
MW:182.146946191788
CID:184797
PubChem ID:53878077
Update Time:2025-04-19

D-Fructose,3-deoxy-3-fluoro- Chemical and Physical Properties

Names and Identifiers

    • D-Fructose,3-deoxy-3-fluoro-
    • 3-DEOXY-3-FLUORO-D-FRUCTOSE
    • 3-deoxy-3-fluorofructose
    • (3S,4R,5R)-3-fluoro-1,4,5,6-tetrahydroxy-hexan-2-one
    • 3-DFF
    • 3-Deoxy-3-fluorohex-2-ulose
    • D-Fructose, 3-deoxy-3-fluoro-
    • 110925-86-5
    • 3-fluoro-3-deoxy-d-fructose
    • SCHEMBL3792129
    • DTXSID30911897
    • Inchi: 1S/C6H11FO5/c7-5(3(10)1-8)6(12)4(11)2-9/h4-6,8-9,11-12H,1-2H2/t4-,5-,6-/m1/s1
    • InChI Key: HHVKOFZGBKAVEK-HSUXUTPPSA-N
    • SMILES: F[C@H](C(CO)=O)[C@@H]([C@@H](CO)O)O

Computed Properties

  • Exact Mass: 182.05903
  • Monoisotopic Mass: 182.05905161g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 5
  • Complexity: 151
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.2
  • Topological Polar Surface Area: 98Ų

Experimental Properties

  • PSA: 97.99

D-Fructose,3-deoxy-3-fluoro- Related Literature

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